Cas no 2172013-72-6 (4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole
• CAS No: 2172013-72-6
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6504250
• PubChem ID: 165795059
• Update Time: 2025-05-19

4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole
• 2172013-72-6
• EN300-1613817

• Inchi： 1S/C8H11BrN2O/c9-8-5-11(6-10-8)3-4-12-7-1-2-7/h5-7H,1-4H2
• InChI Key： LTOXWICENCQPCL-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCOC1CC1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole

Recent Advances in the Study of 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole (CAS: 2172013-72-6)

4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole (CAS: 2172013-72-6) is a novel imidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug development.

The synthesis of 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole involves a multi-step process that includes the bromination of imidazole derivatives and subsequent functionalization with cyclopropoxyethyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Structural analysis using techniques such as NMR spectroscopy and X-ray crystallography has confirmed the compound's unique configuration, which is believed to contribute to its biological activity.

One of the most promising aspects of 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole is its potential as an enzyme inhibitor. Preliminary studies have demonstrated its ability to selectively target specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of inflammatory diseases. Additionally, the compound has shown moderate antimicrobial activity against a range of bacterial and fungal pathogens, indicating its potential as a lead compound for the development of new antimicrobial agents.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Current studies are focused on structure-activity relationship (SAR) analyses to identify key structural features that enhance its biological activity. Moreover, in vivo studies are being conducted to evaluate its efficacy and safety in animal models, which will be critical for its progression into clinical trials.

In conclusion, 4-bromo-1-(2-cyclopropoxyethyl)-1H-imidazole represents a promising candidate for drug development, with potential applications in inflammation and infectious diseases. Continued research efforts are expected to uncover new insights into its therapeutic potential and pave the way for its clinical translation. This research brief underscores the importance of ongoing studies to fully harness the benefits of this compound in the field of chemical biology and medicinal chemistry.